methyl (4-{5-[(benzylamino)carbonyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydro-4-pyrimidinyl}-2-bromo-6-methoxyphenoxy)acetate

• IUPAC Name: methyl 2-[4-[5-(benzylcarbamoyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidin-4-yl]-2-bromo-6-methoxyphenoxy]acetate
• InChI: InChI=1S/C23H24BrN3O5S/c1-13-19(22(29)25-11-14-7-5-4-6-8-14)20(27-23(33)26-13)15-9-16(24)21(17(10-15)30-2)32-12-18(28)31-3/h4-10,20H,11-12H2,1-3H3,(H,25,29)(H2,26,27,33)
• InChI Key: FLQZIXHGHHULNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC(=C(C(=C2)Br)OCC(=O)OC)OC)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C23H24BrN3O5S
• Molecular Weight: 534.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an ester group (-COO-), a thioxo group (=S), a pyrimidine ring, a benzylamino group (C6H5CH2NH-), and a methoxy group (-OCH3). Each of these groups contributes to the overall properties of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the ester group could be formed through a reaction between a carboxylic acid and an alcohol in the presence of an acid catalyst.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a ring structure. The pyrimidine ring, a six-membered ring with two nitrogen atoms, is a key structural feature.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions. For example, the ester group could undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an ester group might make it somewhat polar, affecting its solubility in different solvents.